Cas no 944450-50-4 ((R)-Ru(OAc)2(DM-SEGPHOS(R)))

(R)-Ru(OAc)2(DM-SEGPHOS(R)) structure

Product Name:(R)-Ru(OAc)2(DM-SEGPHOS(R))

CAS No:944450-50-4

MF:C₅₀H₅₂O₈P₂Ru

MW:943.960616111755

MDL:MFCD09753025

CID:3159431

PubChem ID:329761575

Update Time:2025-04-21

(R)-Ru(OAc)2(DM-SEGPHOS(R)) Chemical and Physical Properties

Names and Identifiers

- (R)-Ru(OAc)2(DM-SEGPHOS(R))
- (S)-RU(OAC)2(DM-SEGPHOS(R))
- 944450-50-4
- 944450-49-1
- acetic acid;[4-[5-bis(3,5-dimethylphenyl)phosphanyl-1,3-benzodioxol-4-yl]-1,3-benzodioxol-5-yl]-bis(3,5-dimethylphenyl)phosphane;ruthenium
- (S)-RU(OAC)2(DM-SEGPHOS)
- (R)-Rutheniumdiacetate-(DM-SEGPHOS)
- MDL： MFCD09753025
- Inchi： 1S/C46H44O4P2.2C2H4O2.Ru/c1-27-13-28(2)18-35(17-27)51(36-19-29(3)14-30(4)20-36)41-11-9-39-45(49-25-47-39)43(41)44-42(12-10-40-46(44)50-26-48-40)52(37-21-31(5)15-32(6)22-37)38-23-33(7)16-34(8)24-38;2*1-2(3)4;/h9-24H,25-26H2,1-8H3;2*1H3,(H,3,4);
- InChI Key： DQDVNUGYAGPIFX-UHFFFAOYSA-N
- SMILES： [Ru].P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1)OCO3)OCO2.OC(C)=O.OC(C)=O

Computed Properties

Exact Mass: 944.218083g/mol
Monoisotopic Mass: 944.218083g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 61
Rotatable Bond Count: 7
Complexity: 1070
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 112Å²

Experimental Properties

Melting Point: >100°C
Sensitiveness: air sensitive

(R)-Ru(OAc)2(DM-SEGPHOS(R)) Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：2-8°C

(R)-Ru(OAc)2(DM-SEGPHOS(R)) Pricemore >>

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